1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyridine
Description
The compound “1-(4-bromobenzoyl)piperidine-4-carboxylic acid” is similar to the one you’re asking about . It has a molecular weight of 312.16 and its IUPAC name is "1-(4-bromobenzoyl)-4-piperidinecarboxylic acid" .
Synthesis Analysis
A study reported the synthesis of “1-(4-bromobenzoyl)-1,3-dicyclohexylurea” by the reaction of DCC (N,N′-dicyclohexylcarbodiimide) with 4-bromobenzoic acid . Subsequently, a new series of “1-(4-arylbenzoyl)-1,3-dicyclohexylurea” derivatives were synthesized using a Suzuki cross-coupling reaction .
Molecular Structure Analysis
Density functional theory (DFT) calculations have been performed to examine the electronic structure of the synthesized compounds . Optimized geometries and thermodynamic properties, such as frontier molecular orbitals (HOMO, LUMO), molecular electrostatic potential surfaces, and reactivity descriptors, were also calculated .
Chemical Reactions Analysis
The reaction of DCC with a carboxylic acid in the presence of a base and with or without the usage of DMAP catalyst results in the synthesis of N-acyl urea . A catalytic coupling reaction of N,N′-disubstituted carbodiimides with aldehydes using diverse N-heterocyclic carbene precursors has also been described .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-bromobenzoyl)piperidine-4-carboxylic acid” include a molecular weight of 312.16 .
Safety and Hazards
The safety data sheet for a similar compound, “2-Bromobenzoyl chloride”, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyridine involves the condensation of 4-bromobenzoyl chloride with 4-phenyl-1,2,3,6-tetrahydropyridine in the presence of a base.", "Starting Materials": [ "4-bromobenzoic acid", "thionyl chloride", "4-phenyl-1,2,3,6-tetrahydropyridine", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Convert 4-bromobenzoic acid to 4-bromobenzoyl chloride by reacting with thionyl chloride in a solvent such as dichloromethane or chloroform.", "Dissolve 4-phenyl-1,2,3,6-tetrahydropyridine in a solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the solution of 4-phenyl-1,2,3,6-tetrahydropyridine.", "Slowly add the solution of 4-bromobenzoyl chloride to the solution of 4-phenyl-1,2,3,6-tetrahydropyridine and base while stirring.", "Allow the reaction mixture to stir at room temperature for several hours.", "Extract the product with a solvent such as ethyl acetate.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1180242-72-1 |
Product Name |
1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyridine |
Molecular Formula |
C18H16BrNO |
Molecular Weight |
342.2 |
Purity |
95 |
Origin of Product |
United States |
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